Acceptable Intake Limit
Health Canada updated the Acceptable Intake (AI) limit for N-nitroso-sertraline to 100 ng/day, reducing it from an earlier 1500 ng/day limit after a positive in vivo mutagenicity study reclassified it as a CPCA Class 2 impurity [1]. This AI is dramatically higher than that of the closely related antidepressant NDSRI N-nitroso-nortriptyline (18 ng/day, updated from 8 ng/day) yet far lower than the 1500 ng/day default for Ames-negative impurities [2]. This places N-nitroso-sertraline in a distinct regulatory control band that dictates specific analytical sensitivity requirements.
| Evidence Dimension | Regulatory Acceptable Intake (AI) Limit |
|---|---|
| Target Compound Data | 100 ng/day (Health Canada, 2024); CPCA Class 2 |
| Comparator Or Baseline | N-nitroso-nortriptyline: 18 ng/day; N-nitroso-varenicline: 400 ng/day (CPCA); Ames-negative NDSRIs: 1500 ng/day (ICH M7 TTC default) |
| Quantified Difference | N-nitroso-sertraline AI is 5.6× higher than N-nitroso-nortriptyline, 4× lower than N-nitroso-varenicline, and 15× lower than the default TTC of 1500 ng/day. |
| Conditions | Regulatory AI limits established via CPCA and confirmed by in vivo mutagenicity studies; values from Health Canada Appendix 1 (July 2024) and EMA Q&A Appendix 1 (Sept 2024). |
Why This Matters
This unique AI value dictates the required analytical method LOQ and directly impacts procurement specifications for reference standards used in batch-release testing.
- [1] Health Canada. Nitrosamine impurities Update July 26, 2024. USP Nitrosamines Exchange. 2024. View Source
- [2] EMA. Q&A Appendix 1 is updated Sept 4, 2024. USP Nitrosamines Exchange. 2024. View Source
